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Compound of Interest

Compound Name: KR-60436

Cat. No.: B1255814

Extensive research indicates that the compound KR-60436 is not a kinase inhibitor as initially
proposed. Instead, scientific literature and chemical databases consistently identify KR-60436
as a proton pump inhibitor that targets the potassium hydrogen ATPase (H+/K+ ATPase)[1].
This fundamental difference in its mechanism of action means that a comparison guide on its
cross-reactivity with other kinases is not applicable.

KR-60436, with the chemical name 2-[[1-(4-methoxy-2-methylphenyl)-6-(trifluoromethoxy)-2,3-
dihydropyrrolo[3,2-c]quinolin-4-yllamino]ethanol, is classified as an inhibitor of the enzyme
responsible for the final step in gastric acid secretion in the stomach[1][2]. Its primary
therapeutic target is unrelated to the protein kinase family.

Therefore, the creation of a comparison guide detailing the cross-reactivity of KR-60436 with
various kinases cannot be fulfilled. The compound's established role as a proton pump inhibitor
precludes any meaningful analysis of its interaction with the kinome. Researchers, scientists,
and drug development professionals interested in this molecule should focus on its effects on
the H+/K+ ATPase and related pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.medkoo.com/products/28303
https://pubchem.ncbi.nlm.nih.gov/compound/10113707
https://www.benchchem.com/product/b1255814#kr-60436-cross-reactivity-with-other-kinases
https://www.benchchem.com/product/b1255814#kr-60436-cross-reactivity-with-other-kinases
https://www.benchchem.com/product/b1255814#kr-60436-cross-reactivity-with-other-kinases
https://www.benchchem.com/product/b1255814#kr-60436-cross-reactivity-with-other-kinases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1255814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

